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Get Quote

TDZD-8 Basic Data

Property Detail

CAS Number 327036-89-5 [1] [2]

Molecular Formula C₁₀H₁₀N₂O₂S [1] [2]

Molecular Weight 222.26 g/mol [1] [2]

IUPAC Name 4-benzyl-2-methyl-1,2,4-thiadiazolidine-3,5-dione [1]

Solubility Data

The solubility of TDZD-8 in DMSO and ethanol is consistently reported across multiple suppliers. The data

is summarized in the table below.

Solvent Solubility Source / Product

DMSO 100 mM Tocris Bioscience [1]

DMSO 20 mg/mL ProSci (Scientist.com) [2]
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Solvent Solubility Source / Product

Ethanol 100 mM Tocris Bioscience [1]

Ethanol 20 mg/mL ProSci (Scientist.com) [2]

Note on Concentration Units: The two reported values are equivalent. A solubility of 20 mg/mL is equal to

approximately 90 mM, given the molecular weight of 222.26 g/mol. The small difference from the reported

100 mM is likely due to rounding or different measurement conditions.

Example Experimental Protocol

While a dedicated protocol for measuring TDZD-8's solubility was not found, its application in a biological

context is detailed in a 2017 study on neonatal hypoxic-ischemic brain injury [3]. This provides a reliable

reference for its use in solution.

Animal Model: Postnatal day 7 (P7) mouse pups [3].

Dosing Solution: TDZD-8 was prepared at a concentration of 5 mg/kg [3].
Vehicle: The compound was dissolved in a vehicle consisting of 5% DMSO, 5% Tween-80, and 90%
saline [3].
Administration: The solution was administered intraperitoneally (i.p.) 20 minutes before inducing

ischemia, with an injection volume of 20 μL per gram of body weight [3].

Biological Context & Signaling Pathway

TDZD-8 is a selective, non-ATP competitive inhibitor of Glycogen Synthase Kinase-3β (GSK-3β), with an

IC₅₀ of 2 µM [2]. It does not significantly inhibit several other kinases like Cdk-1 or PKA at concentrations

over 100 µM [2]. Its neuroprotective role, as investigated in the mentioned study, can be visualized through

its action on a key signaling pathway.

The diagram below illustrates the proposed mechanism by which TDZD-8 exerts a neuroprotective effect

against hypoxic-ischemic (HI) brain injury, based on the findings from the study [3].
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This model shows that TDZD-8-mediated inhibition of GSK-3β, coupled with the restoration of pro-survival

p-Akt signaling, converges to suppress the activation of the key executioner protein caspase-3, leading to

reduced cell death [3].

Key Considerations for Researchers

Solubility and Storage: For a 20 mg/mL stock solution in DMSO or ethanol, divide into single-use
aliquots and store at -20°C to avoid freeze-thaw cycles and maintain stability [2].

In Vitro Use: Dilute stock solution into aqueous buffers with a final DMSO concentration typically
≤0.1-0.5% to maintain cell viability.

Handling: The provided protocol suggests that a vehicle with 5% DMSO and 5% Tween-80 is well-
tolerated for intraperitoneal injection in neonatal mice [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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